Cas no 2098138-37-3 (2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2098138-37-3
• MF: C₁₁H₁₀FN₃S
• MW: 235.280603885651
• CID: 5726308
• PubChem ID: 121213749
• Update Time: 2025-06-08

2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026724220
• 2-[1-(2-fluoroethyl)-3-thiophen-3-ylpyrazol-4-yl]acetonitrile
• 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile
• F2198-5429
• starbld0023492
• 2098138-37-3

• Inchi： 1S/C11H10FN3S/c12-3-5-15-7-9(1-4-13)11(14-15)10-2-6-16-8-10/h2,6-8H,1,3,5H2
• InChI Key： FEBAKNNIJIMVSK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CC#N)=CN(CCF)N=1

Computed Properties

• Exact Mass: 235.05794667g/mol
• Monoisotopic Mass: 235.05794667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.8Ų

Additional information on 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile

Research Briefing on 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS: 2098138-37-3)

In recent years, the compound 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS: 2098138-37-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-thiophene scaffold and fluoroethyl substitution, has shown promising potential in various therapeutic applications, including kinase inhibition and radiopharmaceutical development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile involves a multi-step process that typically begins with the condensation of thiophene-3-carbaldehyde with hydrazine derivatives to form the pyrazole core. Subsequent fluorination and acetonitrile functionalization yield the final product. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for preclinical and clinical studies. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

One of the most notable applications of this compound is its role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in cancer cell proliferation and inflammation. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile exhibited potent inhibitory activity against JAK2 and FLT3 kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, this compound has also been explored for its utility in radiopharmaceuticals. The presence of the fluoroethyl group allows for easy incorporation of fluorine-18, a radioisotope commonly used in positron emission tomography (PET) imaging. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging (2024) highlighted the successful radiolabeling of this compound and its subsequent use in PET imaging to visualize tumor metabolism in preclinical models. The results indicated high target specificity and favorable pharmacokinetics, paving the way for future clinical trials.

Despite these promising findings, challenges remain in the development of 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the compound's unique chemical structure and versatile applications make it a valuable candidate for continued research in the chemical biology and pharmaceutical fields.

In conclusion, 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS: 2098138-37-3) represents a promising molecule with diverse therapeutic and diagnostic potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, ultimately contributing to the development of novel treatments for cancer and other diseases. Researchers and industry professionals are encouraged to monitor future publications and clinical trials related to this compound to stay abreast of its evolving applications.